Cas no 300-34-5 (3-Amino-L-tyrosine)

• Product Name: 3-Amino-L-tyrosine
• CAS No: 300-34-5
• Molecular Formula: C₉H₁₂N₂O₃
• Molecular Weight: 196.20318
• MDL: MFCD00047831
• CID: 36734
• PubChem ID: 160450

3-Amino-L-tyrosine Properties

Names and Identifiers

• 3-Amino-L-tyrosine
• L-Tyr(3-NH3)
• H-3-NH2-Tyr-OH
• (2S)-2-AMino-3-(3-aMino-4-hydroxyphenyl)propanoic acid dihydrochoride
• 3-Amino-4-hydroxy-L-phenylalanine
• 3-Amino-4-hydroxyphenylalanine
• 3-Amino-L-tyrosin
• 3-NH2-Tyrosine
• L-3-Amino-tyrosin
• L-3-Aminotyrosine
• CS-0157118
• CHEMBL1236462
• AKOS006272926
• 300-34-5
• MFCD00047831
• 3-NH2-Tyr-OH
• L-Tyrosine, 3-amino-
• D82250
• (2S)-2-amino-3-(3-amino-4-hydroxyphenyl)propanoic acid
• 3-Aminotyrosine
• POGSZHUEECCEAP-ZETCQYMHSA-N
• AS-75785
• KSC-11-218-1
• PD167632
• Q27466778
• SCHEMBL180010
• KUC106727N
• DTXSID90952408
• Tyrosine, 3-amino-
• (2S)-3-(3-Amino-4-hydroxyphenyl)-2-azaniumylpropanoate
• 3-Amino-L-tyrosine (Technical Grade)
• TY2
• 3-Amino-L-tyrosine; 3-Aminotyrosine; L-3-Aminotyrosine; m-Amino-L-tyrosine;
• DB-022264

• MDL： MFCD00047831
• InChIKey： POGSZHUEECCEAP-ZETCQYMHSA-N
• Inchi： 1S/C9H12N2O3/c10-6-3-5(1-2-8(6)12)4-7(11)9(13)14/h1-3,7,12H,4,10-11H2,(H,13,14)/t7-/m0/s1
• SMILES： C1=CC(=C(C=C1C[C@@H](C(=O)O)N)N)O

Computed Properties

• Exact Mass: 196.08500
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 196.08479225g/mol
• Heavy Atom Count: 14
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.1
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 110

Experimental Properties

• LogP: 1.21030
• PSA: 109.57000
• Color/Form: White crystalline powder.
• Solubility: Not determined.

3-Amino-L-tyrosine Security Information

• Safety Instruction： S22; S36/37/39
• Risk Phrases：R20/21/22
• Hazardous Material transportation number：3439

3-Amino-L-tyrosine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%